Cas no 2825006-64-0 (5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride)

• Product Name: 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride
• CAS No: 2825006-64-0
• MF: C₈H₁₃Cl₂N₃O₂
• MW: 254.113719701767
• CID: 6093021
• PubChem ID: 165805223
• Update Time: 2025-06-13

5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride
• EN300-37466718
• 2825006-64-0

• Inchi： 1S/C8H11N3O2.2ClH/c12-8(13)7-6-1-2-9-3-4-11(6)5-10-7;;/h5,9H,1-4H2,(H,12,13);2*1H
• InChI Key： OPUHMXUUKCJFEJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=C2CCNCCN2C=N1)=O

Computed Properties

• Exact Mass: 253.0384821g/mol
• Monoisotopic Mass: 253.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride

Exploring the Potential of 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride (CAS No. 2825006-64-0) in Modern Research

The compound 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride (CAS No. 2825006-64-0) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, characterized by its unique imidazo[1,5-d][1,4]diazepine core, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

One of the key reasons for the growing interest in 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride is its relevance to current trends in small molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to modulate protein-protein interactions or enzyme activity. The diazepine scaffold, in particular, is known for its versatility in drug design, often appearing in molecules with neurological or anti-inflammatory properties.

In the context of AI-driven drug discovery, CAS No. 2825006-64-0 represents an intriguing case study. Computational models and machine learning algorithms are increasingly being used to predict the pharmacokinetic and pharmacodynamic properties of such compounds. This aligns with the broader industry shift toward in silico screening and virtual compound libraries, which accelerate the identification of promising candidates while reducing laboratory costs.

The solubility and stability of 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride are also critical factors under investigation. As a dihydrochloride salt, it may offer improved bioavailability compared to its free base form, making it a more viable option for formulation development. This is particularly relevant given the increasing demand for orally bioavailable drugs and the challenges associated with poorly soluble compounds.

Another area of exploration is the potential role of imidazo[1,5-d][1,4]diazepine derivatives in addressing unmet medical needs. For example, researchers are examining whether this class of compounds could contribute to advancements in neurodegenerative disease research or immune modulation. The carboxylic acid moiety in the molecule provides a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

From a synthetic chemistry perspective, the preparation of CAS No. 2825006-64-0 involves interesting challenges and opportunities. The construction of the imidazo[1,5-d][1,4]diazepine ring system requires careful optimization of reaction conditions to ensure high yield and purity. This has led to innovations in heterocyclic synthesis methodologies, which are valuable for the broader scientific community.

Quality control and analytical characterization of 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride are essential aspects of its research applications. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its identity and assess its purity. These measures are crucial for ensuring reproducible results in biological assays and preclinical studies.

As the scientific community continues to investigate CAS No. 2825006-64-0, its potential applications in bioconjugation and prodrug development are also being explored. The presence of reactive functional groups in the molecule makes it a candidate for creating targeted delivery systems or improving therapeutic indices. This aligns with the growing focus on precision medicine and drug delivery innovations.

In summary, 5H,6H,7H,8H,9H-imidazo[1,5-d][1,4]diazepine-1-carboxylic acid dihydrochloride represents a compelling subject of study at the intersection of chemistry, biology, and pharmaceutical sciences. Its unique structural features, combined with the versatility of the imidazo[1,5-d][1,4]diazepine scaffold, position it as a valuable tool for addressing contemporary challenges in drug discovery. As research progresses, this compound may contribute to the development of novel therapeutic agents with improved efficacy and safety profiles.